1,2,4-Trimethylbenzene 1,2,4-Trimethylbenzene 1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals.
1,2,4-trimethylbenzene is a trimethylbenzene carrying methyl groups at positions 1, 2 and 4. It has a role as a neurotoxin.
Pseudocumene, also known as pseudocumol or psi-cumene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Pseudocumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pseudocumene has been primarily detected in urine. Within the cell, pseudocumene is primarily located in the membrane (predicted from logP). Pseudocumene exists in all eukaryotes, ranging from yeast to humans. Pseudocumene can be converted into 2, 3, 5-trimethylphenol. Pseudocumene is a plastic tasting compound that can be found in black walnut and corn. This makes pseudocumene a potential biomarker for the consumption of these food products. Pseudocumene is a potentially toxic compound.
Brand Name: Vulcanchem
CAS No.: 95-63-6
VCID: VC0165218
InChI: InChI=1S/C9H12/c1-7-4-5-8(2)9(3)6-7/h4-6H,1-3H3
SMILES: CC1=CC(=C(C=C1)C)C
Molecular Formula: C9H12
Molecular Weight: 120.19 g/mol

1,2,4-Trimethylbenzene

CAS No.: 95-63-6

Reference Standards

VCID: VC0165218

Molecular Formula: C9H12

Molecular Weight: 120.19 g/mol

1,2,4-Trimethylbenzene - 95-63-6

CAS No. 95-63-6
Product Name 1,2,4-Trimethylbenzene
Molecular Formula C9H12
Molecular Weight 120.19 g/mol
IUPAC Name 1,2,4-trimethylbenzene
Standard InChI InChI=1S/C9H12/c1-7-4-5-8(2)9(3)6-7/h4-6H,1-3H3
Standard InChIKey GWHJZXXIDMPWGX-UHFFFAOYSA-N
SMILES CC1=CC(=C(C=C1)C)C
Canonical SMILES CC1=CC(=C(C=C1)C)C
Boiling Point 334.4 °F at 760 mm Hg (USCG, 1999)
169.3 °C
168.89 °C
169 °C
337°F
Colorform Clear, colorless liquid
Density 0.889 (USCG, 1999)
0.8758 g/cu cm at 20 °C; 0.8718 g/cu m at 25 °C
Relative density (water = 1): 0.88
0.88
Flash Point 111 °F (USCG, 1999)
112 °F (44 °C) (Closed cup)
44 °C c.c.
112°F
Melting Point -47.2 °F (USCG, 1999)
-43.8 °C
-43.77 °C
-43.8°C
-44 °C
-77°F
Physical Description 1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals.
GasVapor; Liquid
liquid
Liquid
COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.
Clear, colorless liquid with a distinctive, aromatic odor.
Description 1,2,4-trimethylbenzene appears as a liquid. Flash point near 130°F. Less dense than water and insoluble in water. Vapors irritate eyes, throat, and nose. Used in dyes and pharmaceuticals.
1,2,4-trimethylbenzene is a trimethylbenzene carrying methyl groups at positions 1, 2 and 4. It has a role as a neurotoxin.
Pseudocumene, also known as pseudocumol or psi-cumene, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Pseudocumene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Pseudocumene has been primarily detected in urine. Within the cell, pseudocumene is primarily located in the membrane (predicted from logP). Pseudocumene exists in all eukaryotes, ranging from yeast to humans. Pseudocumene can be converted into 2, 3, 5-trimethylphenol. Pseudocumene is a plastic tasting compound that can be found in black walnut and corn. This makes pseudocumene a potential biomarker for the consumption of these food products. Pseudocumene is a potentially toxic compound.
Solubility 0.006 % (NIOSH, 2016)
4.74e-04 M
0.057 mg/mL at 25 °C
Miscible with ethanol, benzene, ethyl ether, acetone, carbon tetrachloride, petroleum ether
In water, 57 mg/L at 25 °C
Solubility in water: very poor
0.006%
Synonyms Pseudocumene, aysm-Trimethylbenzene, psi-Cumene, Pseudocumol, as-Trimethylbenzene
Vapor Density 4.15 (Air = 1)
Relative vapor density (air = 1): 4.1
Vapor Pressure 4.9 mm Hg (USCG, 1999)
2.10 mmHg
2.10 mm Hg at 25 °C
(56°F): 1 mmHg
PubChem Compound 7247
Last Modified Nov 12 2021
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